3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95% (3-B5-TFP) is a synthetic compound that has been used in a variety of scientific research applications. It is a brominated phenol that has a trifluoromethoxy group attached to the aromatic ring. It is an aromatic compound that is highly soluble in a variety of organic solvents and is stable in aqueous solutions. 3-B5-TFP has been used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. It has also been used in the synthesis of pharmaceuticals, biochemicals, and other compounds.
Scientific Research Applications
3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a starting material for the synthesis of other compounds, and as a substrate for the synthesis of pharmaceuticals, biochemicals, and other compounds. It has also been used in the synthesis of fluorinated compounds, as a catalyst for the synthesis of polymers, and as a reagent for the synthesis of heterocyclic compounds.
Mechanism of Action
3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95% is an aromatic compound that is highly soluble in a variety of organic solvents. It is stable in aqueous solutions and can be used as a reagent in organic synthesis. The mechanism of action of 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95% is not fully understood, but it is believed to act as an electron-withdrawing group, which can be used to facilitate the synthesis of a variety of compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95% are not well understood. It has been used in a variety of scientific research applications, but its effects on the human body have not been studied. However, it is believed to be relatively non-toxic and is not expected to have any adverse effects on human health.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95% in laboratory experiments include its high solubility in organic solvents, its stability in aqueous solutions, and its low toxicity. It is also relatively inexpensive and can be used as a reagent in a variety of organic synthesis reactions. The main limitation of 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95% is that its mechanism of action is not fully understood, so it is difficult to predict the outcome of reactions involving this compound.
Future Directions
There are a number of potential future directions for the use of 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95% in scientific research. These include the development of new synthetic methods for its synthesis, the development of new applications for its use in organic synthesis, the development of new pharmaceuticals and biochemicals based on its structure, and the further study of its mechanism of action. Additionally, 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95% could be used as a catalyst in the synthesis of polymers and other compounds, and as a reagent for the synthesis of heterocyclic compounds. Finally, further research into its biochemical and physiological effects could help to better understand its potential uses and applications.
Synthesis Methods
3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95% can be synthesized via a variety of methods. One of the most common methods is the reaction of 3-bromo-5-chlorophenol with trifluoromethoxybenzene in the presence of a catalyst. This reaction produces 3-Bromo-5-(3-trifluoromethoxyphenyl)phenol, 95% in a yield of 95%. Other methods of synthesis have also been developed, including the reaction of 3-bromo-5-chlorophenol with trifluoromethoxybenzene in the presence of a Lewis acid catalyst, the reaction of 3-bromo-5-chlorophenol with trifluoromethoxybenzene in the presence of a base, and the reaction of 3-bromo-5-chlorophenol with trifluoromethoxybenzene in the presence of a palladium catalyst.
properties
IUPAC Name |
3-bromo-5-[3-(trifluoromethoxy)phenyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrF3O2/c14-10-4-9(5-11(18)7-10)8-2-1-3-12(6-8)19-13(15,16)17/h1-7,18H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYDPSXNDXRGJGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC(F)(F)F)C2=CC(=CC(=C2)Br)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrF3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00686469 |
Source
|
Record name | 5-Bromo-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00686469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-(3-trifluoromethoxyphenyl)phenol | |
CAS RN |
1261964-60-6 |
Source
|
Record name | 5-Bromo-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00686469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.